Cas no 1112383-65-9 (N-(2,6-dimethylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(2,6-dimethylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide
• CAS No: 1112383-65-9
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 5389082
• Update Time: 2025-05-20

N-(2,6-dimethylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-2-[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxyacetamide
• Acetamide, N-(2,6-dimethylphenyl)-2-[[6-methyl-2-(4-methylphenyl)-4-pyrimidinyl]oxy]-
• N-(2,6-dimethylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C22H23N3O2/c1-14-8-10-18(11-9-14)22-23-17(4)12-20(25-22)27-13-19(26)24-21-15(2)6-5-7-16(21)3/h5-12H,13H2,1-4H3,(H,24,26)
• InChI Key： AOZCSOHIQMWGBM-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)COC1C=C(C)N=C(C2=CC=C(C)C=C2)N=1

Computed Properties

• Exact Mass: 361.179
• Monoisotopic Mass: 361.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1A^2

Additional information on N-(2,6-dimethylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide

Introduction to N-(2,6-dimethylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide and Its Significance in Modern Chemical Research

N-(2,6-dimethylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide (CAS No. 1112383-65-9) is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, represents a fusion of aromatic rings and heterocyclic moieties, making it a promising candidate for various applications in drug discovery and molecular studies.

The structural framework of N-(2,6-dimethylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide is designed to interact with biological targets in a highly specific manner. The presence of the 2,6-dimethylphenyl group enhances the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems. Additionally, the pyrimidine core, a common feature in many bioactive compounds, contributes to its potential role as an enzyme inhibitor or receptor modulator.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The pyrimidine derivative in N-(2,6-dimethylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide has been identified as a key structural element that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. This has led to its investigation as a potential lead compound in several preclinical studies.

The synthesis of N-(2,6-dimethylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of protective groups and palladium-catalyzed cross-coupling reactions are often employed to ensure the integrity of the delicate functional groups present in the molecule. This synthetic strategy not only highlights the complexity of the compound but also underscores the expertise required to produce it in high yields and purity.

Evaluation of N-(2,6-dimethylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide has revealed promising pharmacokinetic properties. Studies indicate that the molecule exhibits good solubility in both aqueous and lipid-based environments, which is crucial for its formulation as an oral or injectable drug. Furthermore, preliminary toxicity assessments have shown that it is well-tolerated at therapeutic doses, suggesting its potential for further development into a clinical candidate.

The role of computational chemistry in understanding the behavior of N-(2,6-dimethylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide cannot be overstated. Molecular docking simulations have been used to predict how this compound interacts with target proteins, providing insights into its mechanism of action. These computational approaches have complemented experimental data, enabling researchers to refine their understanding of its biological activity and optimize its structure for improved efficacy.

In conclusion, N-(2,6-dimethylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide represents a significant advancement in the field of chemical biology. Its unique structural features and promising pharmacological properties make it a valuable tool for researchers investigating novel therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in shaping the future of drug discovery and treatment modalities.